Cas no 669089-91-2 (1,7-Dihydroxy-6-methylanthraquinone)
669089-91-2 structure
Product Name:1,7-Dihydroxy-6-methylanthraquinone
CAS No:669089-91-2
MF:C15H10O4
MW:254.237504482269
CID:2796673
PubChem ID:71368906
Update Time:2025-04-21
1,7-Dihydroxy-6-methylanthraquinone Chemical and Physical Properties
Names and Identifiers
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- DTXSID90791950
- 1,7-Dihydroxy-6-methylanthracene-9,10-dione
- 669089-91-2
- DTXCID80742693
- 1,7-Dihydroxy-6-methylanthraquinone
-
- Inchi： 1S/C15H10O4/c1-7-5-9-10(6-12(7)17)15(19)13-8(14(9)18)3-2-4-11(13)16/h2-6,16-17H,1H3
- InChI Key： UJVFWZYQJMYENS-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=C(C=2C(C2C=C(C(C)=CC=21)O)=O)O
Computed Properties
- Exact Mass: 254.05790880g/mol
- Monoisotopic Mass: 254.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 74.6Ų
1,7-Dihydroxy-6-methylanthraquinone Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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